Cas no 946729-40-4 (5-Fluoro-2-(2-methylphenoxy)aniline)
946729-40-4 structure
Product Name:5-Fluoro-2-(2-methylphenoxy)aniline
CAS No:946729-40-4
MF:C13H12FNO
MW:217.238886833191
CID:4721518
Update Time:2023-08-16
5-Fluoro-2-(2-methylphenoxy)aniline Chemical and Physical Properties
Names and Identifiers
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- 5-FLUORO-2-(2-METHYLPHENOXY)ANILINE
- 5-Fluoro-2-(2-methylphenoxy)aniline
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- Inchi: 1S/C13H12FNO/c1-9-4-2-3-5-12(9)16-13-7-6-10(14)8-11(13)15/h2-8H,15H2,1H3
- InChI Key: ODSLPPLJQSQGRW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)N)OC1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Topological Polar Surface Area: 35.2
5-Fluoro-2-(2-methylphenoxy)aniline Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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